4-bromo-1H-indole-2-carboxylic Acid
Cat. No. B097787
M. Wt: 240.05 g/mol
InChI Key: SXFVRIRMDXONCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07196103B2
Procedure details
To 7 g 4-Bromo-1H-indole-2-carboxylic acid in 150 ml toluene, 28 ml Di-tert-butoxymethyl-dimethyl-amine were added dropwise at 80° C. The reaction mixture was heated under reflux for additional 12 h. After removal of the solvents under reduced pressure the residue was dissolved in 200 ml DCM and washed with sat. aqueous NaHCO3 solution (2×50 ml). The organic layer was dried over MgSO4 and concentrated under reduced pressure. The residue was purified by chromatography on silica gel eluting with n-heptane/ethyl acetate 9:1. The fractions containing the product were collected and concentrated under reduced pressure. Yield: 6.5 g . MS (ESI+): m/e=297.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:7]2[C:3]=1[CH:4]=[C:5]([C:11]([OH:13])=[O:12])[NH:6]2>C1(C)C=CC=CC=1.C(OC(N(C)C)OC(C)(C)C)(C)(C)C>[C:3]([O:12][C:11]([C:5]1[NH:6][C:7]2[C:3]([CH:4]=1)=[C:2]([Br:1])[CH:10]=[CH:9][CH:8]=2)=[O:13])([CH3:7])([CH3:4])[CH3:2]
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Inputs
Step One
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Name
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Quantity
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7 g
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Type
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reactant
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Smiles
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BrC1=C2C=C(NC2=CC=C1)C(=O)O
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Name
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Quantity
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28 mL
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Type
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solvent
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Smiles
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C(C)(C)(C)OC(OC(C)(C)C)N(C)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for additional 12 h
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Duration
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12 h
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CUSTOM
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Type
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CUSTOM
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Details
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After removal of the solvents under reduced pressure the residue
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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was dissolved in 200 ml DCM
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WASH
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Type
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WASH
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Details
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washed with sat. aqueous NaHCO3 solution (2×50 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by chromatography on silica gel eluting with n-heptane/ethyl acetate 9:1
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ADDITION
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Type
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ADDITION
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Details
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The fractions containing the product
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CUSTOM
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Type
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CUSTOM
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Details
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were collected
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
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Name
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Type
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Smiles
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C(C)(C)(C)OC(=O)C=1NC2=CC=CC(=C2C1)Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
